Cas no 144707-86-8 (Benzenepropanoic acid,4-(methoxycarbonyl)-, ethyl ester)

• Product Name: Benzenepropanoic acid,4-(methoxycarbonyl)-, ethyl ester
• CAS No: 144707-86-8
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 108856
• Update Time: 2024-01-24

Benzenepropanoic acid,4-(methoxycarbonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-(methoxycarbonyl)-, ethyl ester
• Benzenepropanoic acid, 4-(methoxycarbonyl)-, ethyl ester (9CI)
• Benzenepropanoic acid, 4-(methoxycarbonyl)-, ethyl ester
• methyl 4-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H16O4/c1-3-17-12(14)9-6-10-4-7-11(8-5-10)13(15)16-2/h4-5,7-8H,3,6,9H2,1-2H3
• InChI Key： RNKZCXJVJCNJQF-UHFFFAOYSA-N
• SMILES： C1(CCC(OCC)=O)=CC=C(C(OC)=O)C=C1

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• PSA: 52.6